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Compound of Interest

Compound Name: 1-(3-Methylphenyl)ethanamine

Cat. No.: B1308325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, experimental protocols, and potential biological significance of 1-(3-
Methylphenyl)ethanamine. The CAS number for this compound is 70138-19-1.[1][2] All

quantitative data are presented in structured tables for ease of reference. Detailed

methodologies for the synthesis, purification, and analysis of this compound are outlined.

Furthermore, this guide explores the potential interaction of 1-(3-Methylphenyl)ethanamine
with monoamine transporters based on structure-activity relationships of substituted

phenethylamines, providing a logical framework for future research in drug development.

Core Properties of 1-(3-Methylphenyl)ethanamine
1-(3-Methylphenyl)ethanamine is a primary amine belonging to the phenethylamine class of

compounds. Its core structure consists of a phenyl ring substituted with a methyl group at the

meta position, attached to an ethylamine side chain.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-(3-Methylphenyl)ethanamine is

provided in the table below. While experimental data for some properties are not readily

available in the literature, computed values from reliable sources are included.
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Property Value Source

CAS Number 70138-19-1 [1][2]

Molecular Formula C₉H₁₃N [1][2]

Molecular Weight 135.21 g/mol [1]

Physical Form Solid

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Flash Point Not applicable

Safety Information
1-(3-Methylphenyl)ethanamine is classified as a combustible solid. For detailed safety and

handling information, it is recommended to consult the Safety Data Sheet (SDS) provided by

the supplier.

Experimental Protocols
This section outlines detailed methodologies for the synthesis, purification, and analysis of 1-
(3-Methylphenyl)ethanamine, adapted from established procedures for structurally related

compounds.

Synthesis via Reductive Amination
A common and effective method for the synthesis of 1-(3-Methylphenyl)ethanamine is the

reductive amination of 3-methylacetophenone. This two-step, one-pot reaction involves the

formation of an imine intermediate followed by its reduction to the corresponding amine.

Experimental Workflow for Reductive Amination
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Step 1: Imine Formation

Step 2: Reduction

3-Methylacetophenone

Imine IntermediateReaction

Ammonia Reaction

1-(3-Methylphenyl)ethanamine

Reduction

Reducing Agent
Reduction
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Cooling
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Pure Crystals Impurities in Filtrate
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Sample Preparation Derivatization GC Injection GC Separation MS Detection Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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